Cas no 866863-43-6 (N-(prop-2-yn-1-yl)pyridine-2-carboxamide)

• Product Name: N-(prop-2-yn-1-yl)pyridine-2-carboxamide
• CAS No: 866863-43-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD11734364
• CID: 4524461
• PubChem ID: 39911814
• Update Time: 2025-10-30

N-(prop-2-yn-1-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-yn-1-yl)pyridine-2-carboxamide
• AKOS008956264
• SCHEMBL4815234
• EN300-333506
• 866863-43-6
• Z220957456
• N-prop-2-ynylpyridine-2-carboxamide
• CS-0246593
• F88485
• N-(prop-2-ynyl)picolinamide
• 2-Pyridinecarboxamide, N-2-propyn-1-yl-
• RJB86343
• 826-901-6

• MDL： MFCD11734364
• Inchi： 1S/C9H8N2O/c1-2-6-11-9(12)8-5-3-4-7-10-8/h1,3-5,7H,6H2,(H,11,12)
• InChI Key： JTLXTKPUWOGNRT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)NCC#C

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 42Ų

Additional information on N-(prop-2-yn-1-yl)pyridine-2-carboxamide

N-(prop-2-yn-1-yl)pyridine-2-carboxamide: An Overview of a Promising Compound (CAS No. 866863-43-6)

N-(prop-2-yn-1-yl)pyridine-2-carboxamide (CAS No. 866863-43-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as pyridine-2-carboxamide, N-(prop-2-yn-1-yl)-, is characterized by its unique structural features, which include a pyridine ring and a propargyl amide group. These features contribute to its potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments.

The chemical structure of N-(prop-2-yn-1-yl)pyridine-2-carboxamide consists of a pyridine ring attached to a propargyl amide group. The pyridine ring, a six-membered heterocyclic aromatic compound, is known for its electron-withdrawing properties and ability to form stable complexes with metal ions. The propargyl amide group, on the other hand, introduces a triple bond that can participate in various chemical reactions, such as click chemistry and copper-catalyzed azide–alkyne cycloaddition (CuAAC). These structural characteristics make N-(prop-2-yn-1-yl)pyridine-2-carboxamide an attractive candidate for drug design and development.

Recent studies have explored the biological activities of N-(prop-2-yn-1-yl)pyridine-2-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells, and is a key factor in many diseases, including arthritis and inflammatory bowel disease. Studies have shown that N-(prop-2-yn-1-yl)pyridine-2-carboxamide can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(prop-2-yn-1-yl)pyridine-2-carboxamide has also been investigated for its potential as an anti-cancer agent. Cancer is characterized by uncontrolled cell growth and the ability of cancer cells to evade programmed cell death (apoptosis). Research has demonstrated that N-(prop-2-yn-1-yl)pyridine-2-carboxamide can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the mitogenactivated protein kinase (MAPK) pathway and the phosphatidylinositol 3 kinase (PI3K)/Akt pathway. These findings suggest that N-(prop-2-ynnnnnnnnnnnnnnnnnnnnnny-l)pyridine-carboxamide could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of N-(prop-2-ynyl)pyridine-2-carboxamide has been extensively studied, with several synthetic routes being reported in the literature. One common approach involves the reaction of pyridine carboxylic acid with propargylamine in the presence of a coupling reagent, such as 1-(3-dimethylaminopropyl)-3ethylcarbodiimide hydrochloride (EDC·HCl). This method provides high yields and good purity, making it suitable for large-scale production. Another synthetic route involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve product yields.

The physicochemical properties of N-(prop--carb-oxamide) have also been well-characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These properties are important considerations for its use in pharmaceutical formulations and biological assays.

In conclusion, N-(prop--carb-oxamide) (CAS No. 866863-) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. Ongoing studies are expected to uncover additional uses and optimize its therapeutic potential.